rac-(1R,3S)-2,2-dimethyl-3-phenoxycyclobutan-1-amine hydrochloride, cis

Specification

• CAS No.: 1807938-92-6
• Molecular Formula: C12H18ClNO
• Molecular Weight: 227.7

Introduction

Overview of the Compound

rac-(1R,3S)-2,2-dimethyl-3-phenoxycyclobutan-1-amine hydrochloride, cis is a synthetic organic compound characterized by its cyclobutane core substituted with phenoxy and amine functional groups. The designation "rac-" indicates that the compound is a racemic mixture containing equal proportions of two enantiomers. Its stereochemistry is specified as (1R,3S), and the term "cis" refers to the spatial arrangement of substituents on the cyclobutane ring.

Synthesis

The synthesis of this compound typically involves:

• Cyclobutane Formation: A precursor cyclobutane derivative is synthesized through cyclization reactions.

• Substitution Reactions: Introduction of the phenoxy group via nucleophilic substitution or coupling reactions.

• Amine Functionalization: Conversion of intermediates to primary amines by reductive amination or related methods.

• Hydrochloride Salt Formation: Reaction with hydrochloric acid to yield the final salt form.

This multistep synthesis ensures precise control over stereochemistry and purity.

Potential Applications

While specific biological or industrial applications for this compound are not explicitly detailed in available literature, compounds with similar structures often exhibit:

• Pharmacological Activity: Cyclobutane derivatives are known for their roles in drug discovery, particularly as enzyme inhibitors or receptor modulators.

• Material Science Applications: Phenoxy-substituted compounds may serve as precursors for advanced polymers or coatings.

Further studies are required to confirm specific uses.

Chemical Safety and Handling

As a hydrochloride salt, this compound is likely stable under standard storage conditions but should be handled with care due to potential irritant properties.

Safety Parameter	Guideline
Storage	Cool, dry place
Handling Precautions	Avoid inhalation and skin contact
Stability	Stable under normal conditions

Research Directions

Future research on rac-(1R,3S)-2,2-dimethyl-3-phenoxycyclobutan-1-amine hydrochloride could focus on:

• Biological Activity Screening: Investigating potential antimicrobial, antiviral, or anticancer properties.

• Structure-Activity Relationship (SAR): Modifying substituents to optimize activity.

• Pharmacokinetics Studies: Evaluating absorption, distribution, metabolism, and excretion (ADME) profiles.